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Introduction
Triethylene glycol dinitrate (TEGDN) is an energetic plasticizer used extensively in the

formulation of insensitive munitions (IM) and propellants.[1] As a pale yellow, oily liquid,

TEGDN serves as a less sensitive replacement for nitroglycerin (NG), enhancing the safety and

stability of explosive compositions without significantly compromising performance.[1][2] Its

primary function is to reduce the vulnerability of munitions to unintended stimuli such as shock,

friction, and heat.[1] TEGDN achieves this by plasticizing the binder system in polymer-bonded

explosives (PBX) and propellants, which improves mechanical properties and flexibility,

especially at low temperatures.[3] These characteristics are crucial for developing low-

vulnerability ammunition (LOVA) and meeting stringent IM requirements.[1][4] This document

provides detailed protocols and data for the synthesis, formulation, and characterization of

TEGDN-based insensitive munitions.

Physicochemical and Explosive Properties of
TEGDN
TEGDN offers a distinct safety and performance profile compared to traditional energetic

plasticizers like nitroglycerin. Its chemical stability is superior to that of both nitroglycerin and

nitrocellulose.[2] While its detonation velocity and heat of explosion are lower than NG, its
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higher detonation gas volume and significantly reduced sensitivity to shock and temperature

make it a valuable component for IM applications.[2]

Table 1: Comparison of Physicochemical Properties: TEGDN vs. Nitroglycerin

Physical Property TEGDN Nitroglycerin Reference(s)

Appearance
Light yellow oily
liquid

Yellow oily liquid [2]

Molecular Formula C₆H₁₂N₂O₈ C₃H₅N₃O₉ [3]

Molar Mass 240.17 g/mol 227.09 g/mol [1]

Density / Specific

Gravity
1.335 g/cm³ 1.591 g/cm³ [2][5]

Nitrogen Content 11.66% 18.5% [2]

Melting/Solidification

Point
-19 °C +13.2 °C [1][2]

Flash Point 146.9 °C 12 °C [2]

Viscosity (at 20°C) 13.2 cP 37.8 cP [2]

Vapor Pressure (at

20°C)
0.001 mmHg 0.00025 mmHg [2]

| Water Solubility (at 25°C) | 7,430 mg/L | - |[1] |

Table 2: Comparison of Explosive Properties: TEGDN vs. Nitroglycerin
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Explosive Property TEGDN Nitroglycerin Reference(s)

Explosion

Temperature (5s)
225 °C 222 °C [2]

Heat of Explosion 725 kcal/kg 1,616 kcal/kg [2]

Detonation Velocity
~2,000 m/s (heavily

confined)
7,600 m/s [2][3]

Detonation Gas

Volume
1,202 L/kg 782 L/kg [2]

Lead Block Test 320 cm³/10g 520 cm³/10g [2]

Impact Sensitivity

(BAM)
>100 cm (2 kg) - [2]

Card Gap Test 0.48 cm (0.19 in) 2.31 cm (0.91 in) [2]

| Critical Diameter (Steel Sleeve)| 26.7 mm | 24 mm |[2] |

Synthesis and Purification of TEGDN
TEGDN is typically synthesized by the nitration of triethylene glycol (TEG) using a mixed acid

of nitric acid (HNO₃) and sulfuric acid (H₂SO₄).[1] The process requires precise temperature

control to ensure high yields and prevent thermal decomposition.[1]

Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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